1-(6-Bromopyridin-3-YL)-N-methylmethanamine
Cat. No. B3433034
Key on ui cas rn:
120740-04-7
M. Wt: 201.06 g/mol
InChI Key: DWEOHDUCDDTHLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:3][c:4]1[cH:5][cH:6][c:7]([CH2:10][Br:11])[cH:8][n:9]1.[CH3:12][C:13]#[N:14].[CH3:1][NH2:2]>>[CH3:1][NH:2][CH2:10][c:7]1[cH:6][cH:5][c:4]([Br:3])[n:9][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccc(Br)nc1
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CNCc1ccc(Br)nc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
